Decahydropyrrolo[3,4-b]pyrrolizin-6-ol

• CAS No.: 132414-56-3
• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 1,2,3,3a,5,6,7,7a,8,8a-decahydropyrrolo[3,4-b]pyrrolizin-6-ol
• InChI: InChI=1S/C9H16N2O/c12-8-2-7-1-6-3-10-4-9(6)11(7)5-8/h6-10,12H,1-5H2
• InChI Key: SJDZPADKNDLZRG-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(CN2C3C1CNC3)O

Description

Decahydropyrrolo[3,4-b]pyrrolizin-6-ol is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8 g (33.3 mmol) of ethyl 10-hydroxy-1,4-diazatricyclo[6.3.0.02,6 ]undecane-4-carboxylate are heated under reflux overnight with 21 g of Ba(OH)2. 8H2O in 150 ml of water. The mixture is saturated with potassium carbonate, barium carbonate is filtered off with suction and the filtrate is extracted ten times using 100 ml of chloroform each time. The extracts are dried over potassium carbonate and concentrated, and the residue is distilled.